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Compound of Interest

Compound Name: 4-Bromoisoxazole

Cat. No.: B1274380

Safe and compliant disposal of 4-Bromoisoxazole is paramount for maintaining a secure
research environment and adhering to regulatory standards. This guide provides detailed
procedures for researchers, scientists, and drug development professionals to manage 4-
Bromoisoxazole waste, ensuring minimal environmental impact and operational safety.

Key Chemical and Safety Data

A thorough understanding of the chemical properties and hazards of 4-Bromoisoxazole is the
first step toward safe handling and disposal. The following table summarizes key quantitative
data for this compound.

Property Value

Molecular Formula CsH2BrNO

Molecular Weight 147.96 g/mol [1]

CAS Number 97925-43-4[1]

Appearance White to light yellow solid[2]
Melting Point 36-45 °C[2]

Flash Point 60 °C (140 °F)

Hazard Class Acute toxicity, oral (Category 4)[1]
Hazard Statement H302: Harmful if swallowed[1]
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Disposal Protocol: A Step-by-Step Approach

As a brominated heterocyclic compound, 4-Bromoisoxazole is classified as a halogenated
organic waste. This classification dictates the specific disposal pathway required to ensure
environmental and regulatory compliance. The disposal cost for halogenated solvents can be
two to three times higher than for non-halogenated solvents due to the need for more extensive
treatment to mitigate environmental pollution.[3]

1. Waste Segregation:

» Crucially, never mix halogenated organic waste with non-halogenated waste.[3][4] This is the
most critical step to ensure proper disposal and control costs.

» Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."[4][5]
2. Container Selection and Labeling:

o Use only approved, leak-proof containers with secure screw-top caps for waste collection.[3]
e The container must be in good condition and compatible with the chemical waste.[5]

o Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is added.

[6]

e The label must clearly identify the contents, including the full chemical name "4-
Bromoisoxazole." Avoid using abbreviations or chemical formulas.[5] If other halogenated
solvents are added to the same container, a list of all components must be maintained.[5]

3. Waste Accumulation and Storage:
o Keep the waste container tightly closed at all times, except when adding waste.[5]
o Store the waste container in a designated, well-ventilated satellite accumulation area.

o Ensure the container is stored in a cool, dry place away from incompatible materials such as
acids, bases, and strong oxidizing agents.

4. Disposal Procedure:
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e Under no circumstances should 4-Bromoisoxazole or any organic solvent be disposed of
down the drain.[5]

» Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Halogenated organic wastes are typically disposed of via high-temperature incineration by
specialized facilities.[4]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-
Bromoisoxazole.
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Figure 1: 4-Bromoisoxazole Disposal Workflow

Click to download full resolution via product page

Caption: Disposal workflow for 4-Bromoisoxazole.
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By adhering to these procedures, laboratories can ensure the safe and responsible disposal of
4-Bromoisoxazole, fostering a culture of safety and environmental stewardship. Always
consult your institution's specific safety guidelines and your local regulations for any additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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